Cas no 1164564-77-5 ((E)-1-(4-Methyl-2-phenyl-1,3-thiazol-5-yl)-3-phenyl-2-propen-1-one)

• Product Name: (E)-1-(4-Methyl-2-phenyl-1,3-thiazol-5-yl)-3-phenyl-2-propen-1-one
• CAS No: 1164564-77-5
• MF: C₁₉H₁₅NOS
• MW: 305.393503427505
• CID: 4574511
• Update Time: 2025-05-20

(E)-1-(4-Methyl-2-phenyl-1,3-thiazol-5-yl)-3-phenyl-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-(4-METHYL-2-PHENYL-1,3-THIAZOL-5-YL)-3-PHENYL-2-PROPEN-1-ONE
• (2E)-1-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-3-phenylprop-2-en-1-one
• 2-Propen-1-one, 1-(4-methyl-2-phenyl-5-thiazolyl)-3-phenyl-, (2E)-
• (E)-1-(4-methyl-2-phenylthiazol-5-yl)-3-phenylprop-2-en-1-one
• (E)-1-(4-Methyl-2-phenyl-1,3-thiazol-5-yl)-3-phenyl-2-propen-1-one

• Inchi： 1S/C19H15NOS/c1-14-18(17(21)13-12-15-8-4-2-5-9-15)22-19(20-14)16-10-6-3-7-11-16/h2-13H,1H3/b13-12+
• InChI Key： CARWTLHYUZGUDZ-OUKQBFOZSA-N
• SMILES： C(C1SC(C2=CC=CC=C2)=NC=1C)(=O)/C=C/C1=CC=CC=C1

Additional information on (E)-1-(4-Methyl-2-phenyl-1,3-thiazol-5-yl)-3-phenyl-2-propen-1-one

Comprehensive Overview of (E)-1-(4-Methyl-2-phenyl-1,3-thiazol-5-yl)-3-phenyl-2-propen-1-one (CAS No. 1164564-77-5)

The compound (E)-1-(4-Methyl-2-phenyl-1,3-thiazol-5-yl)-3-phenyl-2-propen-1-one (CAS No. 1164564-77-5) is a thiazole-based derivative with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a propenone moiety linked to a 4-methyl-2-phenyl-1,3-thiazole core, makes it a subject of interest for researchers exploring bioactive molecules and organic semiconductors. This article delves into its properties, synthesis, and emerging applications, addressing common queries such as "thiazole derivatives in drug discovery" and "organic electronic materials."

Recent studies highlight the role of thiazole derivatives like 1164564-77-5 in modulating biological pathways, particularly in anti-inflammatory and antioxidant contexts. The compound's conjugated double-bond system enhances its reactivity, enabling interactions with cellular targets. Researchers are also investigating its potential in photovoltaic cells due to its electron-delocalization properties, aligning with the growing demand for sustainable energy solutions.

Synthesis of (E)-1-(4-Methyl-2-phenyl-1,3-thiazol-5-yl)-3-phenyl-2-propen-1-one typically involves condensation reactions between thiazole aldehydes and acetophenone derivatives. Optimized protocols emphasize green chemistry principles, reducing hazardous byproducts—a topic frequently searched as "eco-friendly synthesis of heterocycles." Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, critical for reproducibility in both academic and industrial settings.

In the context of drug design, this compound's structural analogs exhibit kinase inhibition, sparking interest in "targeted cancer therapies." Its low cytotoxicity in preliminary assays further supports its exploration as a scaffold for medicinal chemistry. Meanwhile, material scientists leverage its thermal stability and optical properties for OLEDs and sensors, addressing trends like "flexible electronics" and "wearable technology."

Regulatory and safety profiles of CAS 1164564-77-5 remain under evaluation, with no significant hazards reported to date. However, standard precautions for laboratory handling apply. As demand grows for specialty chemicals, suppliers increasingly list this compound under categories like "high-purity research reagents" and "building blocks for organic synthesis."

Future directions include computational studies to predict its ADMET properties and scalable production methods. With interdisciplinary relevance, (E)-1-(4-Methyl-2-phenyl-1,3-thiazol-5-yl)-3-phenyl-2-propen-1-one exemplifies the convergence of pharmaceutical innovation and advanced materials, answering search trends such as "next-generation heterocyclic compounds" and "multifunctional organic molecules."